Cas no 80862-05-1 (3,6-Dihydro-11H-11lambda~6~-pyrrolo[2,3-c]phenothiazine-11,11-dione)

• Product name: 3,6-Dihydro-11H-11lambda~6~-pyrrolo[2,3-c]phenothiazine-11,11-dione
• CAS No: 80862-05-1
• MF: C₁₄H₁₀N₂O₂S
• MW: 270.306401729584
• CID: 2802895
• PubChem ID: 12759067

3,6-Dihydro-11H-11lambda~6~-pyrrolo[2,3-c]phenothiazine-11,11-dione Chemical and Physical Properties

Names and Identifiers

• 80862-05-1
• DTXSID60509145
• 3,6-Dihydro-11H-11lambda~6~-pyrrolo[2,3-c]phenothiazine-11,11-dione
• 3h-pyrrolo[2,3-c]phenothiazine 11,11-dioxide

• Inchi： InChI=1S/C14H10N2O2S/c17-19(18)13-4-2-1-3-11(13)16-12-6-5-10-9(14(12)19)7-8-15-10/h1-8,15-16H
• InChI Key： MLDHVVWXNHMQPS-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 270.04629874Da
• Monoisotopic Mass: 270.04629874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.3Ų